6-(((5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-(p-tolyloxy)acetate

• IUPAC Name: [6-[[5-(2-ethylbutanoylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]-4-oxopyran-3-yl] 2-(4-methylphenoxy)acetate
• InChI: InChI=1S/C23H25N3O6S2/c1-4-15(5-2)21(29)24-22-25-26-23(34-22)33-13-17-10-18(27)19(11-30-17)32-20(28)12-31-16-8-6-14(3)7-9-16/h6-11,15H,4-5,12-13H2,1-3H3,(H,24,25,29)
• InChI Key: QUBSFXRBVSWKDL-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NC1=NN=C(S1)SCC2=CC(=O)C(=CO2)OC(=O)COC3=CC=C(C=C3)C
• Molecular Formula: C23H25N3O6S2
• Molecular Weight: 503.6 g/mol

Description

6-(((5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-(p-tolyloxy)acetate is a useful research compound. Its molecular formula is C23H25N3O6S2 and its molecular weight is 503.59. The purity is usually 95%.
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Scientific Research Applications

Synthetic and Theoretical Aspects of Heterocyclic Compounds

Heterocyclic compounds, such as thiadiazoles, oxadiazoles, and pyrazoles, have been widely investigated for their potential applications in various fields including pharmaceuticals, agriculture, and materials science. For example, the synthesis of 2-methyl-7-(3-methyl-5-oxo-1-phenyl-2-pyrazolin-4-yl)-5-arylthiazolo[3,2-a]pyrimido[4,5-d]oxazin-4(5H)-one has been reported to exhibit excellent biocidal properties against a range of Gram-positive and Gram-negative bacteria as well as yeast-like and filamentous fungi (Youssef et al., 2011). This highlights the importance of heterocyclic chemistry in the development of new antimicrobial agents.

Anticancer and Antimicrobial Applications

Several heterocyclic compounds have been synthesized and evaluated for their anticancer and antimicrobial activities. For instance, novel synthesis techniques have led to the creation of pyran-3-hydrazide derivatives and their conversion into hydrazide-hydrazone, pyrazole, and thiazole derivatives, with some showing significant cytotoxicity against cancer cell lines (Samir & Mohareb, 2022). This demonstrates the potential for developing new anticancer agents from heterocyclic frameworks.

Corrosion Inhibition

Heterocyclic compounds have also been explored for their corrosion inhibition properties. Pyranpyrazole derivatives, for example, have shown high efficiency as corrosion inhibitors for mild steel, which is crucial for industrial applications such as pickling processes (Dohare et al., 2017). This highlights the versatility of heterocyclic compounds in applications beyond pharmaceuticals.